Cas no 1034079-37-2 ((1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 1034079-37-2
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• MDL: MFCD28390508
• CID: 4568827
• Update Time: 2023-11-20

(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-OXABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• 7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid
• 7-oxa-bicyclo[2.2.1]heptane-2-carboxylic acid
• rac-(1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• Racemic-(1S,2R,4R)-7-Oxabicyclo[2.2.1]Heptane-2-Carboxylic Acid
• F51361
• (1R,2S,4S)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• MDL： MFCD28390508
• Inchi： 1S/C7H10O3/c8-7(9)5-3-4-1-2-6(5)10-4/h4-6H,1-3H2,(H,8,9)
• InChI Key： UYLYISCHTFVYHN-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(=O)O)C2

Computed Properties

• Exact Mass: 142.062994g/mol
• Monoisotopic Mass: 142.062994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 142.15g/mol
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes